Cas no 2065873-61-0 (4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile)

• Product Name: 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile
• CAS No: 2065873-61-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5869927
• PubChem ID: 165617127
• Update Time: 2025-05-20

4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile
• EN300-1817145
• 2065873-61-0

• Inchi： 1S/C12H15NO/c1-12(2,9-14)7-10-3-5-11(8-13)6-4-10/h3-6,14H,7,9H2,1-2H3
• InChI Key： CRYYQSRSCYGXNN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Additional information on 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile

Recent Advances in the Study of 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile (CAS: 2065873-61-0)

In recent years, the compound 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile (CAS: 2065873-61-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and optimization of 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile. Recent publications have highlighted novel synthetic routes that improve yield and purity, making it more accessible for further pharmacological testing. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient method for its synthesis, which could facilitate large-scale production for clinical trials.

Pharmacological evaluations of 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile have revealed its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have shown that this compound exhibits significant activity against targets such as COX-2 and PDE4, suggesting its utility in treating conditions like rheumatoid arthritis and Alzheimer's disease. These findings were corroborated by a recent preclinical study, which reported a reduction in inflammatory markers in animal models.

Another exciting development is the exploration of 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile in combination therapies. Researchers have investigated its synergistic effects with existing drugs, aiming to enhance therapeutic efficacy while minimizing side effects. Preliminary results from these studies are encouraging, indicating that this compound could play a pivotal role in next-generation treatment regimens.

Despite these advancements, challenges remain. The pharmacokinetic profile of 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is addressing these issues through structural modifications and formulation strategies. Additionally, more comprehensive toxicological studies are needed to ensure its safety for human use.

In conclusion, 4-(3-hydroxy-2,2-dimethylpropyl)benzonitrile (CAS: 2065873-61-0) represents a promising candidate in the realm of drug discovery. Its multifaceted pharmacological properties and improved synthetic accessibility position it as a valuable tool for researchers. Future studies will likely focus on advancing its clinical translation, paving the way for new therapeutic options in treating complex diseases.